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Compound of Interest

Compound Name:
6,7-Dihydro-5H-pyrrolo[3,4-

b]pyridine hydrochloride

CAS No.: 651558-51-9

Cat. No.: B1603436

Get Quote

Executive Summary
The 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridine scaffold represents a "privileged structure" in

modern neuroscience drug discovery.[1] Unlike flexible aliphatic chains, this bicyclic

heterocycle offers a rigid, defined vector for displaying pharmacophores while maintaining low

molecular weight and high polarity—key attributes for Blood-Brain Barrier (BBB) penetration.[1]

This guide details the application of this scaffold in two primary domains:

G-Protein Coupled Receptor (GPCR) Modulation: Specifically as a core for M4 Muscarinic

Acetylcholine Receptor Positive Allosteric Modulators (PAMs) in schizophrenia and

Alzheimer's research.[1]

CNS Kinase Inhibition: As a hinge-binding motif for designing inhibitors of CDK5, GSK-3

, and ATR kinases involved in neurodegeneration and glioblastoma.[1]
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Understanding the scaffold's physicochemical profile is prerequisite to its application in library

design.

Property Value / Description
Relevance to
Neuroscience

CAS Number 147739-88-6 Unique Identifier

Molecular Weight ~120.15 g/mol
Ideal for Fragment-Based Drug

Discovery (FBDD)

H-Bond Donors 1 (Secondary Amine)
Handle for derivatization or

active site interaction

H-Bond Acceptors 2 (Pyridine N, Amine N)
Critical for "Hinge Binding" in

kinases

LogP (Calc) ~0.2 - 0.5
High water solubility; requires

lipophilic decoration for BBB

pKa (Conj.[1] Acid) ~8.5 (Pyrrolidine N)

Predominantly ionized at

physiological pH; mimics

neurotransmitters

Structural Visualization
The diagram below illustrates the scaffold's numbering and pharmacophore vectors.

Figure 1: Pharmacophore Vectors of the Pyrrolopyridine Scaffold
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Application I: M4 Muscarinic Receptor PAM
Discovery
The M4 muscarinic acetylcholine receptor (mAChR) is a validated target for treating the

psychotic symptoms of schizophrenia and behavioral disturbances in Alzheimer's Disease.

Orthosteric agonists often fail due to lack of selectivity against M2/M3 subtypes (causing

peripheral side effects).

The Solution: 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridine derivatives act as Positive Allosteric

Modulators (PAMs).[1] They bind to a distinct, less conserved allosteric pocket, enhancing the

affinity of endogenous acetylcholine only at the M4 subtype.

Experimental Protocol: cAMP Accumulation Assay for
M4 PAM Activity
Since M4 couples to the

pathway, activation inhibits Adenylyl Cyclase, reducing cAMP. A PAM will potentiate this
reduction in the presence of an

concentration of Acetylcholine (ACh).

Materials:

HEK293 cells stably expressing human M4 receptor.[1]

Probe: 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridine derivative (test compound).

Agonist: Acetylcholine (ACh).[1]

Stimulant: Forskolin (to raise baseline cAMP).[1]

Detection: HTRF® cAMP kit (Cisbio) or GloSensor™ (Promega).

Step-by-Step Workflow:
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Cell Plating: Seed M4-HEK293 cells (5,000 cells/well) in a 384-well white low-volume plate.

Incubate overnight at 37°C/5% CO₂.

Compound Preparation:

Dissolve the pyrrolopyridine derivative in 100% DMSO to 10 mM.

Perform serial dilutions (1:3) in Assay Buffer (HBSS + 20 mM HEPES + 0.5 mM IBMX).[1]

Pre-Incubation (PAM Mode):

Add 5 µL of test compound to cells.

Incubate for 15 minutes at Room Temperature (RT). This allows the PAM to occupy the

allosteric site.

Agonist Challenge:

Add 5 µL of Acetylcholine at a concentration equivalent to its

(determined previously).

Simultaneously add Forskolin (final conc. 10 µM) to stimulate cAMP production.[1]

Incubation: Incubate for 30–45 minutes at RT.

Lysis & Detection:

Add HTRF lysis buffer containing anti-cAMP-Cryptate and cAMP-d2.[1]

Incubate for 1 hour.

Readout: Measure fluorescence ratio (665 nm/620 nm) on a compatible plate reader (e.g.,

EnVision).

Data Analysis:

Normalize data to "Forskolin only" (0% inhibition) and "Forskolin + Max ACh" (100%

inhibition).
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Plot % Inhibition vs. Log[Compound]. A left-shift in the ACh curve or an increase in Emax

indicates PAM activity.[1]

Application II: CNS Kinase Inhibitor Design
The pyridine nitrogen (N1) and the secondary amine (N6) of the scaffold mimic the adenine ring

of ATP, making this structure an excellent ATP-competitive kinase inhibitor.

Target Relevance:

CDK5/p25: Hyperactive in Alzheimer's (Tau hyperphosphorylation).[1]

ATR Kinase: DNA damage response target in Glioblastoma.[1]

Mechanism of Action
The scaffold functions as a "Hinge Binder." The pyridine nitrogen accepts a hydrogen bond

from the kinase hinge region (e.g., Cys residue), while the N6-amine (if unsubstituted or

properly substituted) can donate a hydrogen bond to the backbone carbonyl.

Protocol: Derivatization for Kinase Library Synthesis
To transform the raw scaffold into a potent inhibitor, the N6 position is typically arylated to reach

the "hydrophobic back pocket" of the kinase.

Synthetic Route (Buchwald-Hartwig Amination):

Reagents:

Scaffold: 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridine (1.0 equiv).[1][2]

Halide: Aryl bromide/iodide (e.g., 4-bromo-2-aminopyrimidine) (1.1 equiv).[1]

Catalyst:

(0.05 equiv) + Xantphos (0.1 equiv).

Base:
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(2.0 equiv).[1]

Solvent: 1,4-Dioxane (anhydrous).[1]

Procedure:

Charge: In a glovebox or under Argon, combine scaffold, Aryl halide, base, and catalyst

precursor in a microwave vial.

Solvate: Add degassed 1,4-Dioxane. Cap the vial.

React: Heat at 100°C for 12 hours (thermal) or 110°C for 1 hour (Microwave).

Workup: Filter through Celite, concentrate in vacuo.

Purification: Flash chromatography (DCM/MeOH gradient).[1] The secondary amine is

now converted to a tertiary aniline-like system, drastically changing the logP and kinase

affinity.

Visualizing the Signaling & Logic
The following diagram maps the logic flow from the scaffold to its biological effects in a

neuronal context.
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Figure 2: Logical Flow from Scaffold to Neurotherapeutic Outcome
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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